3-bromo-4-ethoxy-N-(2-ethylphenyl)benzamide

• IUPAC Name: 3-bromo-4-ethoxy-N-(2-ethylphenyl)benzamide
• InChI: InChI=1S/C17H18BrNO2/c1-3-12-7-5-6-8-15(12)19-17(20)13-9-10-16(21-4-2)14(18)11-13/h5-11H,3-4H2,1-2H3,(H,19,20)
• InChI Key: IQDSXWJHUAANEC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=CC(=C(C=C2)OCC)Br
• Molecular Formula: C17H18BrNO2
• Molecular Weight: 348.2 g/mol

Description

3-bromo-4-ethoxy-N-(2-ethylphenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of benzamide and is also known as BPEB. In

Mechanism of Action

BPEB acts as a selective sigma-1 receptor agonist, which leads to the modulation of various signaling pathways. It has been shown to enhance the release of neurotransmitters such as dopamine and serotonin, which are involved in mood regulation. BPEB also modulates calcium signaling, which is important for various cellular processes.
Biochemical and Physiological Effects:
BPEB has been shown to have various biochemical and physiological effects. It has been demonstrated to have anti-inflammatory and neuroprotective effects in animal models of neurodegenerative diseases. BPEB has also been shown to have analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using BPEB in lab experiments is its high selectivity for sigma-1 receptors. This allows for the specific modulation of sigma-1 receptor signaling pathways. However, one limitation of using BPEB is its relatively low potency compared to other sigma-1 receptor agonists.

Future Directions

There are several future directions for the study of BPEB. One direction is to further explore its potential therapeutic applications in neurodegenerative diseases and pain management. Another direction is to investigate the role of sigma-1 receptors in other physiological processes such as learning and memory. Additionally, the development of more potent sigma-1 receptor agonists based on the structure of BPEB could lead to the discovery of new therapeutic agents.

Synthesis Methods

The synthesis of BPEB involves the reaction of 3-bromo-4-ethoxybenzoic acid with 2-ethylphenylamine in the presence of a coupling agent. The reaction takes place in a solvent such as dichloromethane or dimethylformamide. The resulting product is then purified using column chromatography to obtain pure BPEB.

Scientific Research Applications

BPEB has been extensively studied for its potential applications in neuroscience research. It has been shown to selectively bind to sigma-1 receptors, which are known to play a crucial role in various physiological processes such as pain perception, memory, and mood regulation. BPEB has been used as a tool to study the role of sigma-1 receptors in these processes.